Phenol:Chloroform:Isoamyl alcohol 25:24:1, Ready-to-use saturated aqueous solution, pH 5.2, with alkaline buffer
Overview
Description
Phenol:Chloroform:Isoamyl alcohol 25:24:1 is used in the extraction of DNA for the generation of DNA minisatellite fingerprints . It is also used for purifying RNA . This reagent consists of highly pure chloroform, isoamyl alcohol, and UltraPure Phenol saturated with Tris-HCl .
Synthesis Analysis
Phenol:Chloroform:Isoamyl Alcohol 25:24:1 is used for the extraction of nucleic acids . The mixture is ideal for the extraction of proteins and lipids for RNA purification . The mix is supplied with a separate alkaline buffer to adjust the phenol phase to pH 8.0 ± 0.2 .Chemical Reactions Analysis
When mixtures are extracted with Phenol:Chloroform:Isoamyl Alcohol, proteins are denatured and collected in the organic phase or at the interphase, while nucleic acids remain in the aqueous phase .Physical And Chemical Properties Analysis
The mixture of Phenol:Chloroform:Isoamyl alcohol 25:24:1 is a liquid with a pH of 6.5-6.9 . It is suitable for DNA and RNA applications .Scientific Research Applications
Comprehensive Analysis of Phenol:Chloroform:Isoamyl Alcohol 25:24:1 Applications
The Phenol:Chloroform:Isoamyl alcohol 25:24:1 mixture is a staple in molecular biology laboratories for the extraction and purification of nucleic acids. Below is a detailed analysis of its unique applications across various scientific research fields.
DNA Isolation from Blood Cells: The mixture is widely used for isolating high molecular weight DNA from blood cells. The process involves the separation of DNA from other cellular components based on differential solubility in immiscible liquids . This isolated DNA is crucial for genetic studies, including gene amplification and fingerprinting.
RNA Extraction from Plant Tissues: Researchers utilize this solution to extract RNA from plant tissues, such as Arabidopsis siliques . The integrity of the RNA extracted is pivotal for subsequent applications like gene expression analysis and molecular cloning.
Protein and DNA Extraction from Polysomal Fractions: The mixture is employed to extract proteins and DNA from polysomal and non-polysomal fractions, which is essential for studying the translation process and gene regulation mechanisms .
miRNA Preparation from Various Biological Samples: MicroRNAs (miRNAs) play a significant role in gene regulation. The Phenol:Chloroform:Isoamyl alcohol mixture is used in TRIzol methods to prepare and extract miRNAs from cells, tissues, and whole organisms like flies .
Purification of Nucleic Acids for Clonality Assays: In clonality assays, such as the Human Androgen Receptor (HUMARA) assay, the mixture is used to extract DNA. The quality of DNA obtained is critical for the accuracy of these assays .
Isolation of Mitochondrial DNA: Mitochondrial DNA extraction is another application where this mixture is utilized. It is vital for studies related to mitochondrial diseases and for understanding the mitochondrial genome .
Nucleic Acid Extraction for Minisatellite Fingerprinting: The mixture aids in the extraction of DNA necessary for generating DNA minisatellite fingerprints. This technique is important for genetic mapping and population studies .
Total RNA Isolation from Myocardial Biopsies: For cardiac research, especially in myocardial biopsies, the mixture is used to isolate total RNA. This RNA is then analyzed to understand gene expression patterns in heart diseases .
Mechanism of Action
Target of Action
The primary targets of the Phenol:Chloroform:Isoamyl Alcohol 25:24:1 mixture are nucleic acids (DNA and RNA) and proteins present in biological samples .
Mode of Action
The mixture operates through a multi-step process:
- Phenol denatures proteins, disrupting the protein structure and rendering them non-functional .
- Chloroform creates a distinct layer that traps the denatured proteins .
- Isoamyl Alcohol reduces foaming during extraction and facilitates the clear separation of these layers .
Biochemical Pathways
The mixture doesn’t directly affect any biochemical pathways. Instead, it facilitates the extraction of nucleic acids by denaturing and separating proteins from the nucleic acids .
Result of Action
The result of the action of the Phenol:Chloroform:Isoamyl Alcohol 25:24:1 mixture is the isolation of purified DNA or RNA in the aqueous phase . The proteins are denatured and removed, collected in the organic phase or in the interphase .
Action Environment
The action of the Phenol:Chloroform:Isoamyl Alcohol 25:24:1 mixture can be influenced by environmental factors. For instance, the pH of the solution can impact the extraction process. The mixture is often used with a buffer (such as Tris) to maintain a stable pH . The storage temperature (2-8°C) is also crucial to preserve the effectiveness of the reagent .
Safety and Hazards
Phenol:Chloroform:Isoamyl alcohol 25:24:1 is suspected of causing genetic defects, damaging the unborn child, causing damage to organs through prolonged or repeated exposure, causing severe skin burns and eye damage, causing drowsiness or dizziness, suspected of causing cancer, and toxic if swallowed, in contact with skin or if inhaled .
properties
IUPAC Name |
chloroform;3-methylbutan-1-ol;phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O.C5H12O.CHCl3/c7-6-4-2-1-3-5-6;1-5(2)3-4-6;2-1(3)4/h1-5,7H;5-6H,3-4H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYWFEOZQIUMEGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCO.C1=CC=C(C=C1)O.C(Cl)(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19Cl3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60735381 |
Source
|
| Record name | chloroform;3-methylbutan-1-ol;phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60735381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenol chloroform isoamyl alcohol | |
CAS RN |
136112-00-0 |
Source
|
| Record name | chloroform;3-methylbutan-1-ol;phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60735381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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